Selanylidenecopper

• Molecular Formula: CuSe
• Molecular Weight: 142.52 g/mol
• IUPAC Name: selanylidenecopper
• InChI: InChI=1S/Cu.Se
• InChI Key: IRPLSAGFWHCJIQ-UHFFFAOYSA-N
• Canonical SMILES: [Cu]=[Se]

Description

Selanylidenecopper (CuSe) is a transition metal chalcogenide characterized by a copper center coordinated to a selenide (Se²⁻) ligand. This compound exhibits a unique electronic structure due to the strong covalent interaction between copper and selenium, which stabilizes its tetrahedral or square-planar geometry depending on synthesis conditions . Its synthesis typically involves the reaction of copper salts (e.g., CuCl₂) with selenium precursors (e.g., H₂Se or organoselenium compounds) under inert atmospheres to prevent oxidation. Key characterization methods include X-ray crystallography, which confirms its lattice parameters (e.g., Cu–Se bond lengths of 2.35–2.40 Å), and photoluminescence spectroscopy, revealing emission peaks in the visible range due to ligand-to-metal charge transfer (LMCT) transitions .

This compound has garnered interest in catalysis and optoelectronics. For example, its high electron mobility and thermal stability make it suitable for photovoltaic applications, while its Lewis acidity enables catalytic roles in cross-coupling reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Selenidogermanium (GeSe)

• Structure and Bonding : GeSe adopts a layered orthorhombic structure with alternating Ge and Se atoms. Unlike Selanylidenecopper’s tetrahedral coordination, GeSe forms distorted octahedral geometries, leading to anisotropic electrical conductivity .
• Applications : GeSe is primarily used in thermoelectric devices due to its low thermal conductivity, whereas this compound excels in photovoltaics owing to its direct bandgap (~1.4 eV vs. GeSe’s 1.1 eV) .

Copper(I) Sulfide (Cu₂S)

• Reactivity : Cu₂S is more prone to oxidative degradation than this compound, as selenium’s lower electronegativity enhances Cu–Se bond stability. This makes this compound preferable in high-temperature catalytic processes .
• Catalytic Efficiency : In hydrodesulfurization (HDS) reactions, this compound achieves 85% conversion of thiophene at 300°C, outperforming Cu₂S (62% under identical conditions) .

Functional Comparison with Chalcogenide Analogues

Table 1: Key Properties of Copper Chalcogenides

Property	This compound (CuSe)	Copper(I) Sulfide (Cu₂S)	Copper(I) Telluride (Cu₂Te)
Bandgap (eV)	1.4	1.2	1.0
Melting Point (°C)	550	1,130	500
Electrical Conductivity (S/cm)	10³	10²	10⁴
Catalytic HDS Efficiency (%)	85	62	78

Data synthesized from X-ray and catalytic studies .

Copper(I) Telluride (Cu₂Te)

• Electronic Properties : Cu₂Te has higher electrical conductivity (10⁴ S/cm) than this compound, but its narrower bandgap (1.0 eV) limits photovoltaic efficiency .
• Stability : Cu₂Te decomposes above 400°C, whereas this compound remains stable up to 550°C, making it superior for high-energy applications .

Research Findings and Industrial Relevance

Recent studies highlight this compound’s role in CO₂ reduction , where it achieves 92% Faradaic efficiency for CO production at −0.8 V vs. RHE, surpassing Cu₂S (74%) and GeSe (68%) . This is attributed to selenium’s ability to modulate copper’s d-band center, enhancing intermediate adsorption .

In optoelectronics , this compound-based quantum dots exhibit a photoluminescence quantum yield (PLQY) of 78%, compared to 65% for CdSe analogues, with reduced toxicity .